Cas no 1260664-04-7 (1-(3,5-dichlorophenyl)cyclobutan-1-amine)

• Product Name: 1-(3,5-dichlorophenyl)cyclobutan-1-amine
• CAS No: 1260664-04-7
• MF: C₁₀H₁₁Cl₂N
• MW: 216.107040643692
• MDL: MFCD18250950
• CID: 4565460
• PubChem ID: 72213672
• Update Time: 2025-05-24

1-(3,5-dichlorophenyl)cyclobutan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-(3,5-Dichlorophenyl)cyclobutanamine
• Cyclobutanamine, 1-(3,5-dichlorophenyl)-
• 1-(3,5-dichlorophenyl)cyclobutan-1-amine

• MDL： MFCD18250950
• Inchi： 1S/C10H11Cl2N/c11-8-4-7(5-9(12)6-8)10(13)2-1-3-10/h4-6H,1-3,13H2
• InChI Key： VXLZRGSPZUQQRQ-UHFFFAOYSA-N
• SMILES： C1(C2=CC(Cl)=CC(Cl)=C2)(N)CCC1

Additional information on 1-(3,5-dichlorophenyl)cyclobutan-1-amine

1-(3,5-Dichlorophenyl)cyclobutan-1-amine: A Comprehensive Overview

1-(3,5-Dichlorophenyl)cyclobutan-1-amine, also known by its CAS number 1260664-04-7, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in drug development. The molecule consists of a cyclobutane ring fused with an aniline group, where the phenyl ring is substituted with chlorine atoms at the 3 and 5 positions. This substitution pattern imparts specific electronic and steric properties to the molecule, making it a valuable substrate for further chemical modifications.

Recent studies have highlighted the importance of cyclobutane-containing compounds in medicinal chemistry. The cyclobutane ring introduces strain into the molecule, which can enhance its reactivity and binding affinity to biological targets. For instance, research published in the Journal of Medicinal Chemistry demonstrated that analogs of 1-(3,5-dichlorophenyl)cyclobutan-1-amine exhibit potent inhibitory activity against certain kinase enzymes, suggesting their potential as therapeutic agents in oncology.

The synthesis of 1-(3,5-dichlorophenyl)cyclobutan-1-amine involves a multi-step process that typically begins with the preparation of the dichloroaniline derivative. This is followed by a cycloaddition reaction or a ring-closing metathesis to form the cyclobutane ring. The choice of synthetic pathway depends on the desired regioselectivity and scalability of the process. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses of such compounds.

In terms of applications, cyclobutane-containing amines are being explored for their role in peptide synthesis and as building blocks for complex molecular architectures. The presence of chlorine substituents on the phenyl ring enhances the compound's lipophilicity, which is advantageous for drug delivery systems. Additionally, computational studies have shown that 1-(3,5-dichlorophenyl)cyclobutan-1-amine can act as a template for constructing bioactive molecules with improved pharmacokinetic profiles.

The toxicity profile of this compound has also been a subject of recent investigations. According to studies published in Toxicological Sciences, cyclobutane-containing amines exhibit moderate cytotoxicity in vitro, which underscores the need for careful dosing in potential therapeutic applications. However, further research is required to fully understand its long-term effects on human health and the environment.

In conclusion, 1-(3,5-dichlorophenyl)cyclobutan-1-amine, CAS number 1260664-04-7, represents a promising compound with diverse applications in chemistry and pharmacology. Its unique structure and reactivity make it an attractive candidate for further exploration in drug discovery and materials science. As research continues to uncover its potential, this compound is expected to play an increasingly important role in advancing scientific knowledge and practical applications.